Cas no 155820-88-5 (1-Bromo-4-(2,2,2-trifluoroethyl)benzene)

• Product Name: 1-Bromo-4-(2,2,2-trifluoroethyl)benzene
• CAS No: 155820-88-5
• MF: C₈H₆BrF₃
• MW: 239.032452106476
• MDL: MFCD10697865
• CID: 890110
• PubChem ID: 10082944
• Update Time: 2025-05-25

1-Bromo-4-(2,2,2-trifluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-(2,2,2-trifluoroethyl)benzene
• 1-Bromo-4-(2,2,2-trifluoroethyl)-benzene
• 4-(2,2,2-trifluoroethyl)bromobenzene
• 1-Bromo-4-(2,2,2-trifluoroethyl)
• AB60688
• AKOS005257819
• FS-5047
• DTXSID40435357
• BBL103395
• EN300-191150
• AU-004/43508335
• Benzene, 1-bromo-4-(2,2,2-trichloroethyl)
• SY123021
• 1-Bromo-4-(2,2,2-trifluoro-ethyl)-benzene
• STL557205
• Z1269118370
• MFCD10697865
• SCHEMBL148198
• 155820-88-5
• CS-0036834
• Benzene, 1-bromo-4-(2,2,2-trifluoroethyl)-
• LBFRUPDBHSIWAO-UHFFFAOYSA-N

• MDL： MFCD10697865
• Inchi： 1S/C8H6BrF3/c9-7-3-1-6(2-4-7)5-8(10,11)12/h1-4H,5H2
• InChI Key： SYERREWLUUWURN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(F)(F)F

Computed Properties

• Exact Mass: 237.96000
• Monoisotopic Mass: 237.96050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: 54-57°C
• PSA: 0.00000
• LogP: 3.55390

1-Bromo-4-(2,2,2-trifluoroethyl)benzene Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-Bromo-4-(2,2,2-trifluoroethyl)benzene

Recent Advances in the Application of 1-Bromo-4-(2,2,2-trifluoroethyl)benzene (CAS: 155820-88-5) in Chemical Biology and Pharmaceutical Research

1-Bromo-4-(2,2,2-trifluoroethyl)benzene (CAS: 155820-88-5) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique trifluoroethyl group and bromine substituent. Recent studies have highlighted its potential in the synthesis of bioactive molecules, particularly in the development of fluorinated compounds with enhanced pharmacokinetic properties. This research brief consolidates the latest findings on the applications, synthetic methodologies, and biological evaluations of this compound.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-Bromo-4-(2,2,2-trifluoroethyl)benzene as a key intermediate in the synthesis of novel G protein-coupled receptor (GPCR) modulators. The trifluoroethyl group was found to significantly improve metabolic stability and membrane permeability of the resulting compounds, addressing a common challenge in CNS drug development. Researchers employed palladium-catalyzed cross-coupling reactions to efficiently incorporate this moiety into complex molecular architectures.

In the field of positron emission tomography (PET) tracer development, a recent Nature Communications article (2024) reported the successful use of 155820-88-5 as a precursor for fluorine-18 labeled compounds. The electron-withdrawing nature of the trifluoroethyl group facilitated nucleophilic aromatic substitution with [18F]fluoride, yielding radiotracers with excellent in vivo stability and target specificity for neurological disorders. This advancement opens new possibilities for non-invasive diagnostic imaging.

Significant progress has also been made in understanding the structure-activity relationships of derivatives containing the 1-Bromo-4-(2,2,2-trifluoroethyl)benzene scaffold. A comprehensive QSAR analysis published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that the steric and electronic properties of this moiety contribute to enhanced binding affinity for various enzyme targets, particularly in the design of kinase inhibitors. The bromine substituent serves as an excellent handle for further functionalization through modern cross-coupling techniques.

From a synthetic chemistry perspective, recent methodological developments have expanded the utility of this compound. A 2024 ACS Catalysis paper described a novel photoredox-catalyzed C-Br bond activation protocol that enables efficient derivatization of 155820-88-5 under mild conditions. This green chemistry approach significantly reduces the need for harsh reagents and high temperatures traditionally associated with aryl bromide transformations.

In conclusion, 1-Bromo-4-(2,2,2-trifluoroethyl)benzene continues to demonstrate remarkable versatility in pharmaceutical research. Its applications span from medicinal chemistry to diagnostic imaging, with recent studies uncovering new synthetic methodologies and biological insights. The compound's unique combination of reactivity and physicochemical properties positions it as a valuable tool in the development of next-generation therapeutics and diagnostic agents. Future research directions may focus on exploring its potential in targeted drug delivery systems and as a scaffold for covalent inhibitor design.